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Compound of Interest

Compound Name: N,N'-Dimethyl-N-cyanoacetylurea

Cat. No.: B1581397

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development. N,N'-Dimethyl-N-cyanoacetylurea is a chemical for research use only and
is not intended for human or veterinary use.[1] A specific Safety Data Sheet (SDS) for N,N'-
Dimethyl-N-cyanoacetylurea is not readily available. The following information is compiled
from data on structurally related compounds, including substituted ureas and organic cyano
compounds, to provide guidance on safe handling. It is imperative to treat this compound with
caution and to handle it as a potentially hazardous substance.

Chemical and Physical Properties

N,N'-Dimethyl-N-cyanoacetylurea, with the CAS number 39615-79-7, is a specialized
chemical primarily utilized as a key intermediate in the synthesis of other complex molecules,
notably in the industrial production of caffeine.[1][2] Its molecular structure incorporates a
reactive cyano group (-C=N) and a dimethylurea core, making it a versatile building block in
synthetic chemistry.[1]
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Property Value Source

2-cyano-N-methyl-N-
IUPAC Name _ [1]
(methylcarbamoyl)acetamide

Synonyms 1,3-Dimethyl(cyanoacetyl)urea  [2]

CAS Number 39615-79-7 [1]12]

Molecular Formula C6HIN302 [2]

Molecular Weight 155.15 g/mol [1]
Likely a solid (based on related

Appearance Inferred
ureas)

LogP -0.607 [2]

Hazard Identification and Toxicological Profile

While specific toxicological data for N,N'-Dimethyl-N-cyanoacetylurea is not available, an
assessment of its functional groups suggests potential hazards that must be managed.

e Cyano Group (-C=N): Organic compounds containing a cyano group are a primary concern.
These compounds can be toxic and may release highly toxic hydrogen cyanide (HCN) gas
under certain conditions, such as in the presence of acids.[3] Acute exposure to cyanide can
occur through inhalation, ingestion, or skin contact and can rapidly lead to severe health
effects, including impacts on the central nervous system, cardiovascular system, and
respiratory system.[4][5] The principal toxicity of cyanide results from its ability to inhibit
cytochrome c oxidase, which disrupts cellular respiration.[3][5]

» Urea Moiety: Substituted ureas generally exhibit low acute toxicity.[6] However, they can
cause irritation to the skin, eyes, and respiratory tract upon direct contact or inhalation of
dust.[7][8]

Potential Health Effects:

o Acute Effects: Based on the cyano group, acute exposure could lead to symptoms such as
headache, dizziness, nausea, weakness, and respiratory distress.[4] High-level exposure
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could be fatal. Eye and skin contact may cause irritation.

o Chronic Effects: Long-term exposure to low levels of cyanide compounds has been
associated with neurological effects.[4]

Due to the lack of specific data, it is prudent to handle N,N'-Dimethyl-N-cyanoacetylurea as a
substance with a high degree of potential toxicity.

Personal Protective Equipment (PPE) and
Engineering Controls

A comprehensive approach to safety involves a combination of engineering controls and
appropriate personal protective equipment.

Engineering Controls

» Fume Hood: All handling of N,N'-Dimethyl-N-cyanoacetylurea, including weighing and
transfers, should be conducted in a certified chemical fume hood to minimize the risk of
inhalation.[9][10]

o Ventilation: Ensure adequate general laboratory ventilation.

Personal Protective Equipment

The following PPE is mandatory when handling N,N'-Dimethyl-N-cyanoacetylurea:
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PPE Category Specification Rationale

) Chemical safety goggles and a  To protect against potential
Eye Protection )
face shield splashes or dust.[10]

Chemical-resistant gloves

Hand Protection (double gloving is To prevent skin contact.[9]
recommended)
Body Protection Alab coat To protect clothing and skin.

Use a NIOSH-approved

) ) Not generally required if respirator if there is a risk of
Respiratory Protection ] ) ] ]
handled in a fume hood. inhalation outside of a fume
hood.

Experimental Protocols and Handling Procedures

Adherence to strict protocols is essential for the safe handling of N,N'-Dimethyl-N-
cyanoacetylurea.

General Handling

» Designated Area: Establish a designated area within the laboratory for working with this
compound.[9][10]

» Avoid Incompatibilities: Keep away from strong acids, which could react with the cyano group
to produce hydrogen cyanide gas.[3] Also, avoid strong oxidizing agents.[11]

e Prevent Dust Formation: Handle the solid material carefully to avoid generating dust.[3]

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.[7]

Spill Response Protocol

In the event of a spill, follow these procedures:
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o Evacuate: Immediately evacuate the area if the spill is large or if there is a risk of airborne
dust.

o Ventilate: Ensure the area is well-ventilated.
o PPE: Wear appropriate PPE, including respiratory protection if necessary.

o Containment: For solid spills, gently cover with an inert absorbent material to avoid raising
dust.

o Cleanup: Carefully sweep or scoop the spilled material into a labeled, sealed container for
hazardous waste disposal.

o Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All
cleaning materials should be disposed of as hazardous waste.

First Aid Measures

In case of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Move the individual to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate

medical attention.[8]

Immediately flush the skin with plenty of water
i for at least 15 minutes while removing
Skin Contact _ _ . o
contaminated clothing. Seek medical attention if

irritation persists.[6]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.[6]

) Do NOT induce vomiting. Rinse mouth with
Ingestion _ , _ ,
water. Seek immediate medical attention.[6]
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Storage and Disposal

Proper storage and disposal are crucial to maintaining a safe laboratory environment.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep
away from incompatible materials such as strong acids and oxidizing agents.[10]

» Disposal: Dispose of N,N'-Dimethyl-N-cyanoacetylurea and any contaminated materials as
hazardous waste in accordance with local, state, and federal regulations. Do not dispose of
down the drain.[9]

Visualizations

The following diagrams illustrate key safety workflows and logical relationships for handling
N,N'-Dimethyl-N-cyanoacetylurea.
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Handling N,N'-Dimethyl-N-cyanoacetylurea

Work in a certified chemical fume hood?

es

Potential for splash or dust generation?

Yes

Standard PPE:
- Lab coat
- Chemical safety goggles
- Chemical-resistant gloves

Enhanced PPE:
- Standard PPE + Face shield
- Double glove

Proceed with experiment

Click to download full resolution via product page

Caption: PPE Selection Workflow for N,N'-Dimethyl-N-cyanoacetylurea.
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Spill of N,N'-Dimethyl-N-cyanoacetylurea Occurs

Assess Spill Size and Risk

Minor \Major

Large Spill or Dust Cloud

Small Spill (Contained)

Evacuate Area
Alert Supervisor

i

Don Appropriate PPE

Y

Contain and Clean Up Spill
using appropriate kit

'

Package waste for
hazardous disposal

i

Decontaminate Spill Area

Spill Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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